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Introduction
Levoglucosan (1,6-anhydro-β-D-glucopyranose) is a crucial molecular marker used to identify

and quantify the contribution of biomass burning to atmospheric aerosol concentrations.[1][2]

Produced from the pyrolysis of cellulose at temperatures above 300°C, its presence in aerosol

samples provides valuable insights into air quality and the impact of residential wood

combustion, wildfires, and agricultural burning.[1] This application note provides a detailed

protocol for the quantification of levoglucosan in ambient aerosol samples using gas

chromatography-mass spectrometry (GC/MS) with a stable isotope-labeled internal standard,

Levoglucosan-13C6.

Principle
This method involves the extraction of levoglucosan from aerosol filters, followed by chemical

derivatization to increase its volatility for GC/MS analysis. Quantification is achieved using an

internal standard method, where a known amount of Levoglucosan-13C6 is added to each

sample prior to extraction. The ratio of the chromatographic peak area of the native

levoglucosan to that of the labeled internal standard is used to calculate the concentration of

levoglucosan in the sample. This approach corrects for potential losses during sample

preparation and instrumental analysis.
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Reagents and Materials
Levoglucosan (analytical standard)

Levoglucosan-13C6 (internal standard)

Dichloromethane (DCM), HPLC grade

Methanol, HPLC grade

Pyridine, anhydrous

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Quartz fiber filters (or PTFE filters)

Glass vials with PTFE-lined caps

Ultrasonic bath

Nitrogen evaporator

Syringe filters (0.2 µm, PTFE)

Gas Chromatograph with Mass Spectrometric Detector (GC/MS)

Sample Collection
Aerosol samples are typically collected on quartz fiber or PTFE filters using a high-volume or

low-volume air sampler.[3] The total volume of air sampled should be recorded. After sampling,

filters should be stored frozen at -20°C until extraction to prevent degradation of the target

analytes.[4]

Sample Preparation and Extraction
Filter Spiking: Prior to extraction, a known amount of the Levoglucosan-13C6 internal

standard solution is spiked onto each filter sample, as well as onto a blank filter for the

method blank.
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Extraction: The filter is placed in a glass vial and extracted with a mixture of dichloromethane

and methanol (e.g., 2:1 v/v) using ultrasonication. This process is typically repeated three

times to ensure complete extraction.

Concentration: The combined extracts are filtered through a 0.2 µm PTFE syringe filter to

remove any filter debris. The filtered extract is then concentrated to near dryness under a

gentle stream of nitrogen.

Derivatization
To make the polar levoglucosan molecule volatile for GC analysis, its hydroxyl groups must be

derivatized. This is commonly achieved through silylation.

The dried extract is reconstituted in a small volume of pyridine.

A silylating agent, such as BSTFA with 1% TMCS, is added to the vial.

The vial is sealed and heated at 70°C for one hour to ensure complete derivatization. After

cooling to room temperature, the sample is ready for GC/MS analysis.

GC/MS Analysis
The derivatized sample is analyzed using a GC/MS system. The following are typical

instrument parameters, which may be optimized for a specific instrument.

Gas Chromatograph (GC):

Column: DB-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm

Inlet Temperature: 250°C

Injection Volume: 1 µL (splitless mode)

Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to

300°C at 10°C/min, and hold for 10 minutes.

Mass Spectrometer (MS):
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Ionization Mode: Electron Ionization (EI) at 70 eV

Source Temperature: 230°C

Acquisition Mode: Selected Ion Monitoring (SIM)

Ions to Monitor:

Levoglucosan-TMS derivative: m/z 204, 217, 333

Levoglucosan-13C6-TMS derivative: m/z 206, 220, 339

Calibration and Quantification
A multi-point calibration curve is prepared by derivatizing a series of standard solutions

containing known concentrations of levoglucosan and a constant concentration of the

Levoglucosan-13C6 internal standard. The concentration of levoglucosan in the samples is

determined by calculating the ratio of the peak area of the target analyte to the peak area of the

internal standard and comparing this ratio to the calibration curve.

Data Presentation
The quantitative performance of the method should be validated. Key parameters are

summarized in the table below.

Parameter Typical Value Reference

Linearity (r²) > 0.99
Based on standard analytical

practice

Limit of Detection (LOD) 0.105 ng/m³

Limit of Quantification (LOQ) 0.21 ng/m³

Precision (%RSD) < 15%

Accuracy (% Recovery) 85-115%

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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